N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N'-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C21H22N6O3/c1-12-6-8-14(9-7-12)11-22-19(29)20(30)24-17-10-13(2)26-27(17)21-23-16-5-3-4-15(16)18(28)25-21/h6-10H,3-5,11H2,1-2H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: BOTDXACANCHHEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC(=NN2C3=NC4=C(CCC4)C(=O)N3)C
• Molecular Formula: C21H22N6O3
• Molecular Weight: 406.4 g/mol

Description

N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C21H22N6O3 and its molecular weight is 406.446. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

N1-substituted octahydro-1H-pyrano[2,3-d]pyrimidines derivatives, related to the compound , have been synthesized through a process involving domino 1,3-dipolar cycloaddition, ring-opening, and dethionation. The structural properties of these products have been characterized using spectroscopic and X-ray crystallographic analysis, providing insights into the molecular configuration and potential applications in various fields of chemical research (Zeng, Ren, Zheng, & Li, 2018).

Biological Activity and Pharmacophore Sites

The compound's related derivatives have been studied for their biological activities. Research has involved synthesizing hydroxymethyl pyrazole derivatives and characterizing them through various spectroscopic techniques. Theoretical calculations of physical and chemical properties have been performed, confirming biological activity against breast cancer and microbes. This indicates potential pharmacological applications of derivatives of N1-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-N2-(4-methylbenzyl)oxalamide in oncology and microbiology (Titi et al., 2020).

Insecticidal and Antibacterial Potential

Pyrimidine-linked pyrazole heterocyclics, akin to the compound , have been synthesized and evaluated for their insecticidal and antibacterial potential. These studies involve microwave irradiative cyclocondensation, demonstrating the compound's potential in developing new insecticides and antibiotics (Deohate & Palaspagar, 2020).

Magnetic Switching and Sensing Applications

Related research includes the development of coordination polymers with properties like magnetic switching and sensing capabilities. These compounds demonstrate fast and selective adsorption of biogenic amines, indicating potential applications in chemical sensing and switching optical and magnetic devices (Marino et al., 2021).

Antimicrobial and Antitumor Activities

Several studies have synthesized and evaluated derivatives of pyrazole and pyrimidine for antimicrobial and antitumor activities. These activities indicate the compound's relevance in the development of new antimicrobial agents and cancer treatments. The synthesis process often involves coupling with various substrates, highlighting the compound's versatility in medicinal chemistry (Abunada et al., 2008).